Cas no 66684-65-9 (2,3-Difluoro-6-nitroanisole)

• Product Name: 2,3-Difluoro-6-nitroanisole
• CAS No: 66684-65-9
• MF: C₇H₄F₃NO₃
• MW: 207.106772422791
• CID: 58499
• PubChem ID: 21730694
• Update Time: 2024-10-28

2,3-Difluoro-6-nitroanisole Chemical and Physical Properties

Names and Identifiers

• 2,3-Difluoro-6-nitroanisole
• 1,2-Difluoro-3-methoxy-4-nitrobenzene
• Benzene, 1,​2,​3-​trifluoro-​4-​methoxy-​5-​nitro-
• 1,2,3-Trifluoro-4-methoxy-5-nitrobenzene
• 1,2-DIFLUORO-3-METHOXY-4-NITRO-BENZENE
• 2-METHOXY-3,4-DIFLUORONITROBENZENE
• Difluoro nitro-anisole
• 2,3-Difluoro-6-nitro
• Benzene, 1,2,3-trifluoro-4-methoxy-5-nitro-
• 2,3-Difluoro-6-nitroanisole ISO 9001：2015 REACH
• E80397
• 1,2,3-TRIFLUORO-4-METHOXY-5-NITRO-BENZENE
• SCHEMBL15863389
• CS-0454741
• Benzene,1,2,3-trifluoro-4-methoxy-5-nitro-
• AKOS015889984
• 1,2,3-tris(fluoranyl)-4-methoxy-5-nitro-benzene
• NMXBMNBZVROVPB-UHFFFAOYSA-N
• A835525
• 2,3,4-Trifluoro-6-nitroanisole
• 66684-65-9

• MDL： MFCD09877746
• Inchi： 1S/C7H4F3NO3/c1-14-7-4(11(12)13)2-3(8)5(9)6(7)10/h2H,1H3
• InChI Key： NMXBMNBZVROVPB-UHFFFAOYSA-N
• SMILES： C1(F)=CC([N+]([O-])=O)=C(OC)C(F)=C1F

Computed Properties

• Exact Mass: 207.01400
• Monoisotopic Mass: 189.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55A^2
• XLogP3: 2

Experimental Properties

• Density: 1.414
• Boiling Point: 259℃/760mmHg
• Flash Point: 110.4 °C
• Refractive Index: 1.502
• PSA: 55.05000
• LogP: 2.54390

2,3-Difluoro-6-nitroanisole Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers